Cas no 1027924-71-5 (2-(3-Methoxyphenyl)-N-propylacetamide)

• Product Name: 2-(3-Methoxyphenyl)-N-propylacetamide
• CAS No: 1027924-71-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 4559451
• Update Time: 2025-08-10

2-(3-Methoxyphenyl)-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxyphenyl)-N-propylacetamide
• Benzeneacetamide, 3-methoxy-N-propyl-

• Inchi： 1S/C12H17NO2/c1-3-7-13-12(14)9-10-5-4-6-11(8-10)15-2/h4-6,8H,3,7,9H2,1-2H3,(H,13,14)
• InChI Key： CHWNXXGSDINFKD-UHFFFAOYSA-N
• SMILES： C1(CC(NCCC)=O)=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 207.125929g/mol
• Monoisotopic Mass: 207.125929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 207.27g/mol
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-(3-Methoxyphenyl)-N-propylacetamide

Professional Introduction to Compound with CAS No. 1027924-71-5 and Product Name: 2-(3-Methoxyphenyl)-N-propylacetamide

2-(3-Methoxyphenyl)-N-propylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1027924-71-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amides, characterized by a carbonyl group (-CO-) bonded to a nitrogen atom, which is further connected to an alkyl or aryl group. The presence of a methoxy group (-OCH₃) at the para position relative to the aromatic ring and a propyl side chain on the nitrogen atom imparts unique physicochemical properties and biological activities, making it a subject of extensive research in medicinal chemistry.

The structural configuration of 2-(3-Methoxyphenyl)-N-propylacetamide suggests potential applications in the development of novel therapeutic agents. The methoxyphenyl moiety, also known as anisyl, is a common pharmacophore found in various bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. The propylacetamide portion introduces lipophilicity and metabolic stability, which are critical factors in drug design for enhancing bioavailability and prolonging pharmacological effects.

In recent years, there has been growing interest in exploring the pharmacological profile of amide derivatives, particularly those incorporating aromatic rings with electron-donating substituents like methoxy groups. Studies have demonstrated that such modifications can modulate binding affinity and selectivity, which are essential for achieving desired therapeutic outcomes while minimizing side effects. The compound 2-(3-Methoxyphenyl)-N-propylacetamide has been investigated for its potential role in inhibiting specific enzymatic pathways implicated in inflammatory responses and neurodegenerative disorders.

One of the most compelling aspects of 2-(3-Methoxyphenyl)-N-propylacetamide is its structural versatility, which allows for further chemical modifications to tailor its biological activity. Researchers have employed various synthetic strategies to derivatize this compound, including functionalization at the aromatic ring or introduction of additional substituents on the propyl chain. These modifications have led to the discovery of novel analogs with enhanced potency and selectivity against targets such as cyclooxygenase (COX) enzymes, which play a crucial role in pain and inflammation.

The pharmacokinetic properties of 2-(3-Methoxyphenyl)-N-propylacetamide have also been thoroughly examined. Preclinical studies indicate that this compound exhibits moderate solubility in aqueous media, which is favorable for oral administration. Additionally, its metabolic stability suggests that it may have a prolonged half-life, reducing the frequency of dosing required for therapeutic efficacy. These characteristics make it an attractive candidate for further development into a drug candidate.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(3-Methoxyphenyl)-N-propylacetamide for biological activity. Molecular docking simulations have been used to predict interactions between this compound and potential target proteins, providing insights into its mechanism of action. These computational approaches have complemented experimental efforts by identifying promising derivatives for further optimization.

The synthesis of 2-(3-Methoxyphenyl)-N-propylacetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic acylation followed by reduction or condensation reactions with appropriate reagents. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, making them more scalable for industrial applications.

From a regulatory perspective, 2-(3-Methoxyphenyl)-N-propylacetamide must meet stringent quality standards before it can be considered for clinical use. Good Manufacturing Practices (GMP) ensure that the compound is produced consistently under controlled conditions, minimizing variability in purity and potency. Furthermore, toxicological assessments are conducted to evaluate its safety profile, including acute toxicity studies and long-term exposure experiments.

The potential therapeutic applications of 2-(3-Methoxyphenyl)-N-propylacetamide span multiple disease areas. In oncology research, derivatives of this compound have shown promise in inhibiting kinases involved in cancer cell proliferation. In neurology, studies suggest that it may modulate neurotransmitter systems relevant to cognitive function and memory enhancement. Additionally, its anti-inflammatory properties make it a candidate for treating chronic diseases such as rheumatoid arthritis.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many pharmacologically active compounds are derived from natural sources or inspired by their structures. The anisole derivative present in 2-(3-Methoxyphenyl)-N-propylacetamide aligns with this trend, as anisole itself has been used extensively in medicinal chemistry due to its favorable biological properties.

In conclusion,2-(3-Methoxyphenyl)-N-propylacetamide (CAS No. 1027924-71-5) represents a promising lead compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases. Continued investigation into its pharmacological effects and synthetic modifications will likely yield valuable insights into future drug development strategies.